N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride

• IUPAC Name: 1-N-(2-aminoethyl)-3-N-benzyl-4-nitrobenzene-1,3-diamine;hydrochloride
• InChI: InChI=1S/C15H18N4O2.ClH/c16-8-9-17-13-6-7-15(19(20)21)14(10-13)18-11-12-4-2-1-3-5-12;/h1-7,10,17-18H,8-9,11,16H2;1H
• InChI Key: RCYNJJVOBUZEJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=CC(=C2)NCCN)[N+](=O)[O-].Cl
• Molecular Formula: C15H19ClN4O2
• Molecular Weight: 322.79 g/mol

Description

N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride, also known as NB-ANX-C, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of anxiolytic drugs that are used to treat anxiety disorders.

Mechanism of Action

The exact mechanism of action of N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT~1A~ receptor. This results in an increase in serotonin levels in the brain, which is associated with anxiolytic and anti-depressant effects.
Biochemical and Physiological Effects:
N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride has been shown to have several biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, which are associated with mood regulation. It also increases the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride in lab experiments is its specificity for the 5-HT~1A~ receptor. This allows for more targeted research on the role of this receptor in anxiety and depression. However, one of the limitations is the lack of human studies, which makes it difficult to extrapolate the findings to humans.

Future Directions

There are several future directions for research on N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride. One area of interest is the potential use of this compound in the treatment of PTSD, OCD, and panic disorder. Another area of research is the development of more selective and potent analogs of N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride. Additionally, more studies are needed to understand the long-term effects of N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride on the brain and behavior.
In conclusion, N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride is a promising compound with potential therapeutic applications for anxiety and depression. Its specificity for the 5-HT~1A~ receptor makes it an attractive target for future research. However, more studies are needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

The synthesis of N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride involves the reaction between 4-nitro-1,3-phenylenediamine and benzyl chloride in the presence of sodium hydroxide. The resulting product is then reacted with 2-aminoethyl chloride hydrochloride to obtain N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride hydrochloride.

Scientific Research Applications

N~1~-(2-aminoethyl)-N~3~-benzyl-4-nitro-1,3-benzenediamine hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and anti-depressant effects in animal models. Studies have also demonstrated its potential in the treatment of post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and panic disorder.